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Compound of Interest

Compound Name: Fructigenine A

Cat. No.: B1212720 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. Fructigenine A, as an indole alkaloid, requires

careful management due to the potential biological activity and cytotoxicity associated with this

class of compounds. This guide provides essential, step-by-step procedures for the safe

disposal of Fructigenine A, promoting a secure laboratory environment and responsible

environmental stewardship.

Fructigenine A: Chemical Properties
A summary of the known quantitative data for Fructigenine A is presented below. The absence

of a comprehensive Safety Data Sheet (SDS) necessitates treating this compound with

caution, assuming it may be hazardous.

Property Value Source

Molecular Formula C27H29N3O3 PubChem[1]

Molecular Weight 443.5 g/mol PubChem[1]

IUPAC Name

(1R,4S,9R)-16-acetyl-4-benzyl-

9-(2-methylbut-3-en-2-

yl)-2,5,16-

triazatetracyclo[7.7.0.0²,⁷.0¹⁰,¹⁵

]hexadeca-10,12,14-triene-3,6-

dione

PubChem[1]
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Immediate Safety and Handling Precautions
Given that many indole alkaloids exhibit cytotoxic properties, Fructigenine A should be

handled as a potentially hazardous substance. Adherence to the following personal protective

equipment (PPE) guidelines is mandatory when handling Fructigenine A and its waste.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

Body Protection: A lab coat, long pants, and closed-toe shoes are required to prevent skin

exposure.

Respiratory Protection: All handling of Fructigenine A, especially in solid form, should be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Step-by-Step Disposal Protocol for Fructigenine A
The disposal of Fructigenine A must comply with all federal, state, and local regulations for

hazardous chemical waste. The following protocol outlines the standard operating procedure

for its disposal in a laboratory setting.

1. Waste Classification and Segregation:

Classify all Fructigenine A waste as hazardous and potentially cytotoxic chemical waste.

This includes pure Fructigenine A, solutions containing Fructigenine A, and any materials

contaminated with it (e.g., pipette tips, weighing paper, gloves, and empty containers).

Do not mix Fructigenine A waste with other waste streams unless they are chemically

compatible and designated for the same hazardous waste disposal route.

2. Waste Collection and Containment:

Solid Waste:

Collect solid Fructigenine A waste and contaminated materials in a dedicated, leak-proof,

and clearly labeled hazardous waste container.
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The container should be made of a material compatible with organic compounds.

Liquid Waste:

Collect liquid waste containing Fructigenine A in a separate, leak-proof, and shatter-

resistant container (e.g., a coated glass or polyethylene bottle).

Ensure the container has a secure, tight-fitting lid.

Sharps Waste:

Any sharps (e.g., needles, Pasteur pipettes) contaminated with Fructigenine A must be

disposed of in a designated sharps container for chemical waste.

3. Labeling of Waste Containers:

Properly label all waste containers at the start of waste accumulation.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Fructigenine A."

The concentration or approximate percentage if in a solution.

The specific hazards (e.g., "Potentially Cytotoxic," "Toxic").

The date when the first waste was added (accumulation start date).

The name and contact information of the principal investigator or laboratory supervisor.

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory, at or

near the point of generation.

Keep the waste container securely closed at all times, except when adding waste.
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Ensure the storage area is well-ventilated and away from ignition sources.

5. Disposal of Empty Containers:

Empty containers that previously held Fructigenine A must also be disposed of as

hazardous waste.

If institutional policy allows, triple rinse the empty container with a suitable solvent (e.g.,

acetone or ethanol). The rinsate must be collected and disposed of as hazardous liquid

waste.

After rinsing, deface or remove the original product label and dispose of the container as

directed by your institution's Environmental Health and Safety (EHS) department.

6. Request for Waste Pickup:

Once the waste container is full or has reached the designated accumulation time limit set by

your institution, arrange for its disposal through your EHS department.

Do not dispose of Fructigenine A or its containers in the regular trash or down the sanitary

sewer.

Fructigenine A Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Fructigenine A waste.
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Caption: Workflow for the safe disposal of Fructigenine A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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